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Compound of Interest

Compound Name: (S)-GNA-U-phosphoramidite

Cat. No.: B15338915

Introduction to Glycol Nucleic Acid (GNA)

Glycol Nucleic Acid (GNA) is an unnatural nucleic acid analog characterized by a simplified,
acyclic backbone composed of repeating propylene glycol units linked by phosphodiester
bonds, in place of the ribose or deoxyribose sugars found in RNA and DNA.[1][2] This structural
modification imparts high chemical stability to GNA oligonucleotides.[2][3] Despite its simple
structure, GNA is capable of forming stable, anti-parallel duplexes that follow Watson-Crick
base pairing rules, often with greater thermal stability than corresponding DNA or RNA
duplexes.[2][4] The (S)-enantiomer of GNA is particularly important as it is better
accommodated in right-handed RNA duplexes, which is crucial for applications like RNA
interference (RNAI).[5]

(S)-GNA-U-phosphoramidite: Chemical Structure
and Properties

(S)-GNA-U-phosphoramidite is the activated monomer used in automated solid-phase
synthesis to incorporate uridine bases into a growing GNA or GNA-chimeric oligonucleotide
chain. Its chemical structure features a central (S)-propylene glycol scaffold, the uridine
nucleobase, a DMT (4,4'-dimethoxytrityl) protecting group for coupling, and a phosphoramidite
group that reacts to form the phosphodiester linkage.

Chemical Identity
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Identifier Value

3-[[(2S)-1-[bis(4-methoxyphenyl)-
phenylmethoxy]-3-(2,4-dioxopyrimidin-1-

IUPAC Name
yl)propan-2-ylloxy-[di(propan-2-
yl)amino]phosphanyl]oxypropanenitrile[3]
GNA U amidite; DMT-U-(S)-GNA
Phosphoramidite; (S)-1-(bis(4-methoxyphenyl)

Synonyms (phenyl)methoxy)-3-(2,4-dioxo-3, 4-
dihydropyrimidin-1(2H)-yl)propan-2-yl(2-
cyanoethyl)diisopropylphosphoramidite[3]

CAS Number 494784-15-5[1][3][6]

Molecular Formula C37H45N407P[3][6]

InChl Key KZZGGKJIIAMPACS-AQXIKWHWSA-N[3]

Physicochemical Properties

Property Value

Molecular Weight 688.75 g/mol [1][3]
Appearance Light yellow solid[3]
Purity >98%[3][7]

Storage -20°C[6]

Synthesis and Experimental Protocols

The synthesis of GNA phosphoramidites is a critical process for their application in
oligonucleotide synthesis. While specific protocols for the Uridine variant are proprietary, the
general synthetic route can be inferred from published methods for other GNA
phosphoramidites, such as those for thymine, isocytidine, and isoguanosine.[8][9]

General Synthesis Pathway for (S)-GNA-Nucleoside
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The synthesis typically begins with an enantiomerically pure, protected glycidol derivative which
is ring-opened by a nucleobase. A common starting material is (S)-glycidyl 4,4'-dimethoxytrityl

ether.
CS)-Glycidélf;)C’\ifT i Ring Opening (S)-DMT-GNA-U Nuc|e03idej
[(S)—DMT—GNA—U Nucleoside] (iPr)2NEt #

>GS)-GNA-U-phosphoramidite]

2-Cyanoethyl N,N-diisopropyl-
chlorophosphoramidite
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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